molecular formula C20H22N4O3S B253912 2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide

2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide

Cat. No. B253912
M. Wt: 398.5 g/mol
InChI Key: VXMVYYYJLQWJOP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes involved in the inflammatory response and the growth of cancer cells. Further research is needed to fully elucidate the mechanism of action of this compound.
Biochemical and Physiological Effects:
2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide has been shown to have several biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the production of certain inflammatory mediators and reduce the activity of certain enzymes involved in the inflammatory response. The compound has also been shown to inhibit the growth of cancer cells and induce apoptosis in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide is its potential use in the development of new drugs for the treatment of inflammatory diseases and cancer. The compound has also been shown to have low toxicity in vitro and in vivo, which makes it a promising candidate for further research. However, one of the limitations of the compound is its low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide. One of the most promising directions is the development of new drugs based on the compound for the treatment of inflammatory diseases and cancer. Further research is also needed to fully elucidate the mechanism of action of the compound and its potential applications in other fields such as pharmacology and biochemistry. Additionally, research is needed to improve the solubility of the compound in water, which may expand its potential applications.

Synthesis Methods

The synthesis of 2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide involves a series of chemical reactions. The first step involves the reaction of 2-(4-bromophenoxy)-N,N-diethylacetamide with potassium thioacetate to form 2-(4-thioacetatophenoxy)-N,N-diethylacetamide. This intermediate is then reacted with 2-amino-4-cyanopyrimidine to produce the final product. The synthesis method has been reported in the literature and has been used by many researchers to produce the compound.

Scientific Research Applications

2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide has been extensively studied for its potential applications in various fields of research. One of the most promising applications is in the field of medicine, where it has been shown to exhibit anti-inflammatory and analgesic properties. The compound has also been investigated for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.

properties

Product Name

2-[4-(7-cyano-6-oxo-3,4-dihydro-2H,6H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide

Molecular Formula

C20H22N4O3S

Molecular Weight

398.5 g/mol

IUPAC Name

2-[4-(7-cyano-6-oxo-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-8-yl)phenoxy]-N,N-diethylacetamide

InChI

InChI=1S/C20H22N4O3S/c1-3-23(4-2)17(25)13-27-15-8-6-14(7-9-15)18-16(12-21)19(26)24-10-5-11-28-20(24)22-18/h6-9H,3-5,10-11,13H2,1-2H3

InChI Key

VXMVYYYJLQWJOP-UHFFFAOYSA-N

SMILES

CCN(CC)C(=O)COC1=CC=C(C=C1)C2=C(C(=O)N3CCCSC3=N2)C#N

Canonical SMILES

CCN(CC)C(=O)COC1=CC=C(C=C1)C2=C(C(=O)N3CCCSC3=N2)C#N

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.